Cas no 10308-90-4 (1,2-Ethanediamine,N1-methyl-N1,N2-dinitro-)

• Product Name: 1,2-Ethanediamine,N1-methyl-N1,N2-dinitro-
• CAS No: 10308-90-4
• MF: C₃H₈N₄O₄
• MW: 164.12001991272
• CID: 134778
• Update Time: 2024-01-25

1,2-Ethanediamine,N1-methyl-N1,N2-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1-methyl-N1,N2-dinitro-
• N-methyl-N,N'-dinitroethylenediamine
• 1,2-Ethanediamine,N-methyl-N,N'-dinitro- (9CI)
• Ethylenediamine, N-methyl-N,N'-dinitro-(6CI,8CI)
• N,N-dinitro-N-methyl-1,2-diaminoethane

• Inchi： 1S/C3H8N4O4/c1-5(7(10)11)3-2-4-6(8)9/h4H,2-3H2,1H3
• InChI Key： NURVQTMUNFEYRD-UHFFFAOYSA-N
• SMILES： C(N[N+]([O-])=O)CN([N+]([O-])=O)C

Computed Properties

• Exact Mass: 164.05464
• Monoisotopic Mass: 166.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2

Experimental Properties

• Density: 1.6598 (rough estimate)
• Melting Point: 121.15°C
• Boiling Point: 291.56°C (rough estimate)
• Refractive Index: 1.8010 (estimate)
• PSA: 101.55
• LogP: 0.32850

1,2-Ethanediamine,N1-methyl-N1,N2-dinitro- Security Information

• Hazardous Material Identification：